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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane

CAS No.: 58766-17-9

Cat. No.: B12641342

Get Quote

Technical Support Center: 2-Chloro-5-
methylhexane
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 2-Chloro-5-methylhexane.

Frequently Asked Questions (FAQs)
Q1: What is 2-Chloro-5-methylhexane and what are its primary hazards?

A1: 2-Chloro-5-methylhexane (CAS No. 58766-17-9) is a chlorinated hydrocarbon.[1][2]

Based on data for similar chlorinated alkanes, it is considered to be a flammable liquid and

vapor that can cause skin, eye, and respiratory irritation.[3]

Q2: What are the key physical and chemical properties of 2-Chloro-5-methylhexane?

A2: Key properties are summarized in the table below.
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Q3: What personal protective equipment (PPE) should I wear when handling 2-Chloro-5-
methylhexane?

A3: Wear appropriate protective gloves, clothing, and safety goggles or a face shield.[4] Work

in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of vapors.

Q4: How should I store 2-Chloro-5-methylhexane?

A4: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames.[4]

Q5: What should I do in case of accidental exposure to 2-Chloro-5-methylhexane?

A5: In case of skin contact, immediately wash the affected area with plenty of water.[4] For eye

contact, rinse cautiously with water for several minutes. If inhaled, move to fresh air. In all

cases of significant exposure or if symptoms persist, seek medical attention.[4]

Q6: How do I dispose of 2-Chloro-5-methylhexane waste?

A6: 2-Chloro-5-methylhexane waste is considered hazardous. It should be disposed of

through a licensed waste disposal company in accordance with local, state, and federal

regulations.[3] Do not empty into drains.[4]

Troubleshooting Guides
Handling and Experiment-Related Issues
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Issue Possible Cause Troubleshooting Steps

Irritation to skin or eyes during

handling.

Inadequate personal protective

equipment (PPE).

1. Immediately move to an

emergency eyewash station or

shower. 2. Flush the affected

area with copious amounts of

water for at least 15 minutes.

3. Remove any contaminated

clothing. 4. Seek medical

attention if irritation persists. 5.

Review and upgrade PPE to

include chemical-resistant

gloves and splash goggles or a

face shield.

Strong chemical odor in the

laboratory.

Improper ventilation or a

possible spill.

1. Ensure all work is being

conducted in a properly

functioning chemical fume

hood. 2. Check for any spills or

leaks from containers. 3. If a

spill is found, follow the

appropriate spill cleanup

procedure. 4. If no spill is

evident, and the fume hood is

operational, there may be a

leak in your experimental

apparatus. Carefully inspect all

connections and seals.

Inconsistent experimental

results.

Contamination or degradation

of 2-Chloro-5-methylhexane.

1. Ensure the storage

container is properly sealed

and stored. 2. Consider the

age and storage conditions of

the chemical. 3. If in doubt,

obtain a fresh supply of the

reagent.
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Issue Possible Cause Troubleshooting Steps

A small spill of 2-Chloro-5-

methylhexane on the

benchtop.

Accidental mishandling.

1. Alert others in the immediate

area. 2. Remove all sources of

ignition. 3. Wear appropriate

PPE, including gloves and eye

protection. 4. Cover the spill

with an inert absorbent

material (e.g., vermiculite,

sand). 5. Collect the absorbed

material into a designated,

labeled hazardous waste

container. 6. Clean the spill

area with soap and water.

Uncertainty about the correct

disposal container.

Lack of familiarity with waste

streams.

1. Do not mix 2-Chloro-5-

methylhexane waste with other

chemical waste streams unless

explicitly permitted by your

institution's hazardous waste

management plan. 2. Use a

designated, properly labeled

container for halogenated

organic waste. 3. If unsure,

contact your institution's

Environmental Health and

Safety (EHS) department for

guidance.

The hazardous waste

container is full.
Normal accumulation of waste.

1. Do not overfill the waste

container. 2. Securely close

the container. 3. Arrange for a

pickup of the full container and

obtain a new, empty one

through your institution's EHS

department.
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Data Presentation
Property Value Reference

Molecular Formula C7H15Cl [1][2][5]

Molecular Weight 134.65 g/mol [5]

Boiling Point 143.1 °C at 760 mmHg [2]

Flash Point 35.2 °C [2]

Density 0.861 g/cm³ [2]

CAS Number 58766-17-9 [1][2]

Experimental Protocols
Protocol for a Small-Scale Spill Cleanup

Immediate Response:

Alert personnel in the immediate vicinity.

Eliminate all ignition sources (e.g., turn off hot plates, unplug electrical equipment).

Personal Protective Equipment (PPE):

Don chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Containment:

If the spill is spreading, create a dike around the spill using an inert absorbent material like

vermiculite or sand.

Absorption:

Gently cover the spill with the absorbent material, working from the outside in to prevent

splashing.

Ensure all the liquid is absorbed.
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Collection:

Using a non-sparking scoop or spatula, carefully collect the absorbed material.

Place the material into a clearly labeled, leak-proof container designated for hazardous

waste.

Decontamination:

Wipe down the spill area with a cloth dampened with soap and water.

Place the cleaning materials into the same hazardous waste container.

Disposal:

Seal the hazardous waste container.

Arrange for disposal through your institution's Environmental Health and Safety

department.

Reporting:

Report the spill to your supervisor and follow any institutional reporting requirements.

Protocol for Disposal of 2-Chloro-5-methylhexane Waste
Waste Segregation:

Collect all waste containing 2-Chloro-5-methylhexane (e.g., unused product,

contaminated materials from cleanup) in a dedicated, compatible, and properly labeled

hazardous waste container. Do not mix with non-halogenated waste.

Container Management:

Keep the waste container securely closed when not in use.

Store the container in a designated satellite accumulation area that is well-ventilated and

away from ignition sources.
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Labeling:

Ensure the waste container is clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Chloro-5-methylhexane".

Disposal Request:

When the container is nearly full, contact your institution's Environmental Health and

Safety department to arrange for a waste pickup.

Provide all necessary information about the waste stream as required.

Record Keeping:

Maintain any required records of the waste generated and disposed of in accordance with

institutional and regulatory requirements.

Visualizations

Spill Occurs Alert Personnel & 
 Remove Ignition Sources Don Appropriate PPE Contain Spill with 

 Absorbent Material Absorb the Liquid
Collect Contaminated 

 Material into 
 Waste Container

Decontaminate 
 Spill Area

Dispose of Waste 
 via EHS

Click to download full resolution via product page

Caption: Workflow for cleaning up a 2-Chloro-5-methylhexane spill.
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Caption: Decision tree for the proper disposal of 2-Chloro-5-methylhexane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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